2-Methylprop-2-ene-1-sulfonic acid

• CAS RN: 3934-16-5
• Molecular Formula: C4H8O3S
• Molecular Weight: 136.17 g/mol
• IUPAC Name: 2-methylprop-2-ene-1-sulfonic acid
• InChI: InChI=1S/C4H8O3S/c1-4(2)3-8(5,6)7/h1,3H2,2H3,(H,5,6,7)
• InChI Key: XEEYSDHEOQHCDA-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CS(=O)(=O)O

Description

2-Methylprop-2-ene-1-sulfonic acid is a useful research compound. Its molecular formula is C4H8O3S and its molecular weight is 136.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

196 g (2 mol) of maleic anhydride and 150 g of ion-exchanged water were placed in a four-necked flask fitted with the same devices as in Example 1. 117 g (1.4 mol) of 48% sodium hydroxide was added thereto under stirring to neutralize the same. 94.8 g (0.6 mol) of sodium methallylsulfonate was added thereto and the temperature was elevated to a reflux temperature. Thereafter, 68 g of a 60% hydrogen peroxide solution was added dropwise thereto over 2 h. After aging for 1 h, 47 g of 30% sodium persulfate and 57 g of a 60% aqueous hydrogen peroxide solution were added dropwise thereto over 3 h. Simultaneously 50 g (0.6 mol) of 48% NaOH was added dropwise over 2 h. After aging under reflux for 2 h, the reaction mixture was cooled to obtain a copolymer of maleic acid and methallylsulfonic acid (molar ratio of 100/30).